Cas no 51221-83-1 (2,6-Heptadienal, 3-methyl-, (2E)-)

• Product name: 2,6-Heptadienal, 3-methyl-, (2E)-
• CAS No: 51221-83-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1572105

2,6-Heptadienal, 3-methyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Heptadienal, 3-methyl-, (2E)-

• Inchi： 1S/C8H12O/c1-3-4-5-8(2)6-7-9/h3,6-7H,1,4-5H2,2H3/b8-6+
• InChI Key： REAMCSFHUFZAHX-SOFGYWHQSA-N
• SMILES： C(=O)/C=C(\C)/CCC=C

Computed Properties

• Exact Mass: 124.08886

Experimental Properties

• Density: 0.848±0.06 g/cm3(Predicted)
• Boiling Point: 185.7±9.0 °C(Predicted)
• PSA: 17.07